Cas no 93467-64-2 (4-(3,4-dichlorophenyl)butan-2-amine)
93467-64-2 structure
Product Name:4-(3,4-dichlorophenyl)butan-2-amine
CAS No:93467-64-2
MF:C10H13Cl2N
MW:218.122920751572
CID:5954362
PubChem ID:20251947
Update Time:2024-03-01
4-(3,4-dichlorophenyl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-dichlorophenyl)butan-2-amine
- IQZDJBWWLXAEBY-UHFFFAOYSA-N
- SCHEMBL10859086
- 93467-64-2
- EN300-1963490
-
- Inchi: 1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3
- InChI Key: IQZDJBWWLXAEBY-UHFFFAOYSA-N
- SMILES: CC(N)CCC1=CC=C(Cl)C(Cl)=C1
Computed Properties
- Exact Mass: 217.0425048g/mol
- Monoisotopic Mass: 217.0425048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
4-(3,4-dichlorophenyl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1963490-0.05g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1963490-0.1g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1963490-0.25g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1963490-0.5g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 0.5g |
$535.0 | 2023-09-17 | ||
| Enamine | EN300-1963490-1.0g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1963490-2.5g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 2.5g |
$1089.0 | 2023-09-17 | ||
| Enamine | EN300-1963490-5.0g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1963490-10.0g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1963490-1g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 1g |
$557.0 | 2023-09-17 | ||
| Enamine | EN300-1963490-5g |
4-(3,4-dichlorophenyl)butan-2-amine |
93467-64-2 | 5g |
$1614.0 | 2023-09-17 |
4-(3,4-dichlorophenyl)butan-2-amine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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